Cas no 2248359-78-4 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-3-phenyl-1,4-dioxane-2-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-3-phenyl-1,4-dioxane-2-carboxylate
• CAS No: 2248359-78-4
• MF: C₁₉H₁₅NO₆
• MW: 353.325505495071
• CID: 6019726
• PubChem ID: 165727390
• Update Time: 2025-05-22

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-3-phenyl-1,4-dioxane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248359-78-4
• EN300-6525489
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-3-phenyl-1,4-dioxane-2-carboxylate

• Inchi： 1S/C19H15NO6/c21-17-13-8-4-5-9-14(13)18(22)20(17)26-19(23)16-15(24-10-11-25-16)12-6-2-1-3-7-12/h1-9,15-16H,10-11H2/t15-,16-/m1/s1
• InChI Key： YTECYGCNZIVNEJ-HZPDHXFCSA-N
• SMILES： O1CCO[C@@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 353.08993720g/mol
• Monoisotopic Mass: 353.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.1Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-3-phenyl-1,4-dioxane-2-carboxylate

Comprehensive Analysis of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-3-phenyl-1,4-dioxane-2-carboxylate (CAS No. 2248359-78-4)

The compound rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-3-phenyl-1,4-dioxane-2-carboxylate (CAS No. 2248359-78-4) is a structurally complex molecule that has garnered significant interest in the field of organic chemistry and pharmaceutical research. Its unique combination of isoindole and dioxane moieties makes it a valuable intermediate for the synthesis of biologically active compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in the development of novel therapeutic agents targeting inflammation and metabolic disorders.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and stereochemical properties. The (2R,3R)-3-phenyl-1,4-dioxane-2-carboxylate segment is a chiral building block that can influence the biological activity of the final product. This aligns with the growing demand for enantioselective synthesis in the pharmaceutical industry, where purity and stereochemistry are critical for drug efficacy and safety. The compound's CAS No. 2248359-78-4 is often used as a reference in patent literature and academic papers, highlighting its importance in cutting-edge research.

In recent years, the scientific community has shown increasing interest in sustainable chemistry and green synthesis methods. The preparation of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-3-phenyl-1,4-dioxane-2-carboxylate can be optimized using eco-friendly catalysts and solvents, addressing the global push for environmentally responsible practices. This topic resonates with many researchers and industry professionals who are actively searching for ways to reduce the environmental footprint of chemical manufacturing.

Another hot topic related to this compound is its potential role in medicinal chemistry. The isoindole-1,3-dione core is a privileged scaffold in drug design, known for its versatility in interacting with various biological targets. Coupled with the dioxane ring, this molecule exhibits a balanced lipophilicity and polarity, making it a promising candidate for central nervous system (CNS) drug development. These attributes are frequently discussed in forums and publications, reflecting the compound's relevance in addressing unmet medical needs.

The stability and storage conditions of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-3-phenyl-1,4-dioxane-2-carboxylate are also common points of inquiry. Proper handling and storage are essential to maintain its integrity, especially given its sensitivity to moisture and light. This practical aspect is crucial for laboratories and manufacturers aiming to preserve the compound's quality for downstream applications.

From a commercial perspective, the demand for high-purity intermediates like this compound is on the rise. Pharmaceutical companies and contract research organizations (CROs) are constantly seeking reliable suppliers who can provide consistent quality and scalable quantities. The CAS No. 2248359-78-4 serves as a key identifier in procurement databases, streamlining the sourcing process for industry stakeholders.

In summary, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-3-phenyl-1,4-dioxane-2-carboxylate represents a fascinating area of research with broad implications for drug discovery and sustainable chemistry. Its structural complexity, combined with its potential biological activities, makes it a subject of ongoing investigation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in both academic and industrial settings.